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Compound of Interest

Compound Name: 3-Methyl-2-butanol

Cat. No.: B147160

An In-depth Technical Guide to 3-Methyl-2-butanol

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a comprehensive overview of 3-
Methyl-2-butanol, detailing its chemical identity, physical properties, and a relevant
experimental protocol.

Chemical Identity

o |[UPAC Name: 3-methylbutan-2-ol[1][2]
o CAS Number: 598-75-4[3][4]

e Synonyms: sec-Isoamyl alcohol, Isopropyl methyl carbinol, 1,2-dimethylpropanol[1][5]

Physicochemical Data

The following table summarizes the key quantitative properties of 3-Methyl-2-butanol,
facilitating easy reference and comparison.
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Property Value Citations
Molecular Formula C5H120 [1][6]
Molecular Weight 88.15 g/mol [3]

Boiling Point 112-114 °C

Density 0.818 g/mL at 25 °C

Refractive Index n20/D 1.409

Flash Point 26-34 °C (closed cup) [2]

o Slightly soluble (2.8 g/100 mL
Solubility in Water

at 30 °C)
Vapor Pressure 3 hPaat 20 °C [2]
Autoignition Temperature 347 °C [4]
Explosive Limits 1.2-10.5% (V) [2]

Experimental Protocol: Fischer Esterification

The following is a representative protocol for an acid-catalyzed esterification, a common
reaction in organic synthesis and relevant to drug development research. This specific example
details the synthesis of an ester from an alcohol and a carboxylic acid, a reaction type for which
3-Methyl-2-butanol could be a substrate.

Objective: To synthesize an ester via Fischer esterification.

Materials:

Alcohol (e.g., 3-Methyl-2-butanol)

Carboxylic acid (e.g., Acetic acid)

Concentrated sulfuric acid (catalyst)

5% aqueous sodium bicarbonate solution
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o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Distilled water

e Round-bottom flask

» Reflux condenser

e Heating mantle or sand bath

e Separatory funnel

o Erlenmeyer flask

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine the alcohol and a slight excess of the
carboxylic acid. Carefully add a catalytic amount of concentrated sulfuric acid.[7] Add boiling
chips to ensure smooth boiling.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a
heating mantle. Allow the reaction to reflux for approximately one hour.[7][8]

o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.[7][8]

e Washing:

o Add distilled water to the separatory funnel, shake gently, and allow the layers to separate.
Remove and discard the lower aqueous layer.[7][8]

o To neutralize any remaining acid, wash the organic layer with a 5% aqueous sodium
bicarbonate solution. Vent the separatory funnel frequently as carbon dioxide gas will be
evolved.[8] Separate and discard the aqueous layer. Repeat this washing step.
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o Wash the organic layer with a saturated sodium chloride solution (brine) to help remove
dissolved water.[8]

e Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous
magnesium sulfate.[8]

 Purification: Filter the drying agent and purify the resulting ester by simple distillation,
collecting the fraction that boils at the expected temperature range for the target ester.[8]

Visualizing Chemical Processes

Diagrams are crucial for understanding the relationships and workflows in chemical
experiments and pathways.
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Caption: Workflow for Fischer Esterification.
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Caption: Mechanism of Fischer Esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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